(5Z)-5-Methyl-9-methylidene-2-propan-2-ylcyclodec-5-en-1-one

• CAS No.: 25645-19-6
• Product Name: (5Z)-5-Methyl-9-methylidene-2-propan-2-ylcyclodec-5-en-1-one
• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• IUPAC Name: (5Z)-5-methyl-9-methylidene-2-propan-2-ylcyclodec-5-en-1-one
• Standard InChI: InChI=1S/C15H24O/c1-11(2)14-9-8-12(3)6-5-7-13(4)10-15(14)16/h6,11,14H,4-5,7-10H2,1-3H3/b12-6-
• Standard InChIKey: QTFJNWQFKJITEE-SDQBBNPISA-N
• Isomeric SMILES: C/C/1=C\CCC(=C)CC(=O)[C@@H](CC1)C(C)C
• SMILES: CC1=CCCC(=C)CC(=O)C(CC1)C(C)C
• Canonical SMILES: CC1=CCCC(=C)CC(=O)C(CC1)C(C)C
• Appearance: Oil
• Description: Preisocalamendiol, also known as neocurdione, belongs to the class of organic compounds known as germacrane sesquiterpenoids. These are sesquiterpenoids having the germacrane skeleton, with a structure characterized by a cyclodecane ring substituted with an isopropyl and two methyl groups. Preisocalamendiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, preisocalamendiol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, preisocalamendiol can be found in herbs and spices and root vegetables. This makes preisocalamendiol a potential biomarker for the consumption of these food products.
• PubChem Compound: 12305704
• Last Modified: Nov 11 2021